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Compound of Interest

Compound Name: 4-bromofuran-3-carbaldehyde

CAS No.: 164513-46-6

Cat. No.: B6262136 Get Quote

Part 1: Executive Summary & Hazard Profile
4-Bromofuran-3-carbaldehyde (CAS: 13936-31-7) represents a specific class of halogenated

heterocyclic aldehydes. Unlike standard organic solvents, the presence of the bromine atom on

the furan ring dictates a strict segregation protocol. Improper disposal into non-halogenated

waste streams or sanitary sewers can result in the formation of toxic dioxin-like byproducts

during municipal incineration or damage to biological water treatment systems.

Hazard Identification Matrix
Treat this compound as a high-priority irritant and potential sensitizer.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b6262136?utm_src=pdf-interest
https://www.benchchem.com/product/b6262136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6262136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Classification Critical Note

Primary Hazard Irritant (Skin/Eye/Respiratory)
High risk of mucosal damage

upon inhalation of dust/vapor.

Chemical Class Halogenated Organic

MUST be incinerated in

facilities equipped with acid

gas scrubbers (to capture

HBr).

Reactivity Air/Light Sensitive

Aldehyde group may oxidize to

carboxylic acid over time; furan

ring susceptible to ring-

opening in strong acids.

GHS Codes H315, H319, H335

Causes skin irritation, serious

eye irritation, and respiratory

irritation.[1]

Physical State Solid / Low-Melting Solid

Often appears as an off-white

to yellow solid or oil depending

on purity and ambient

temperature.

Part 2: Waste Segregation & Disposal Protocol
The "Zero-Drain" Rule
Under NO circumstances should 4-bromofuran-3-carbaldehyde enter the drainage system.

The bromine atom renders it toxic to the bacteria used in wastewater treatment plants.

Scenario A: Disposal of Pure Substance (Solid/Oil)
Applicable when disposing of an old reagent bottle or expired stock.

Do Not Decant: If the chemical is in its original manufacturer vial (glass) and the vial is intact,

do not attempt to empty it.

Overpack: Place the entire original container into a larger, clear, wide-mouth high-density

polyethylene (HDPE) or glass jar.
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Cushioning: Surround the inner vial with an inert absorbent (vermiculite or diatomaceous

earth) to prevent breakage during transport.

Labeling: Affix a hazardous waste label to the outer jar.

Constituents: "4-Bromofuran-3-carbaldehyde, Solid."

Hazard Checkbox: Toxic, Irritant.[1][2]

Scenario B: Disposal of Reaction Mixtures (Solutions)
Applicable when the compound is dissolved in a solvent (e.g., DCM, Chloroform, Ethyl

Acetate).

Solvent Compatibility Check:

If dissolved in Halogenated Solvent (DCM, Chloroform): Pour directly into the Halogenated

Organic Waste carboy.

If dissolved in Non-Halogenated Solvent (Acetone, Ethanol): You must still dispose of this

mixture into the Halogenated Organic Waste stream.

Reasoning: Even a small concentration of brominated compound contaminates the entire

non-halogenated stream, rendering it unsuitable for fuel blending (the standard disposal

method for non-halogens).

pH Neutrality: Ensure the solution is neutral (pH 6-8). If the reaction mixture is acidic (e.g.,

from a reaction using HBr or Lewis acids), quench and neutralize carefully before adding to

the waste carboy to prevent pressure buildup.

Part 3: Decision Logic & Workflow (Visualization)
The following diagram outlines the critical decision path for disposing of 4-bromofuran-3-
carbaldehyde.
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Identify Waste:
4-Bromofuran-3-carbaldehyde

Determine Physical State

Pure Solid / Original Vial In Solution / Reaction Mix

Overpack in Wide-Mouth Jar
(Do not empty vial)

Check Solvent Base

HALOGENATED WASTE STREAM
(High Temp Incineration)

Label as Solid Waste
Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(Acetone, EtOAc)

Direct Pour MUST Segregate as Halogenated

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation of brominated furan waste. Note that non-

halogenated solutions become "halogenated waste" immediately upon addition of the target

compound.

Part 4: Emergency Procedures
Spill Cleanup Protocol
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PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat. Use a

fume hood if possible.

Solid Spill:

Do not sweep dry. This generates dust which is a potent respiratory irritant.

Wet Method: Cover the spill with a paper towel dampened with acetone or water. Wipe up

the solid/slurry.[1]

Disposal: Place contaminated towels into a sealable bag and dispose of as Solid

Hazardous Waste.

Liquid/Solution Spill:

Absorb: Use a clay-based absorbent (kitty litter) or vermiculite.

Collect: Scoop the saturated absorbent into a waste jar.

Decontaminate: Wipe the surface with a mild soap solution, followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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